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Compound of Interest

2,2-Dibromo-1-(3,4-
Compound Name: _
dimethoxyphenyl)ethanone

cat. No.: B1330553

An In-depth Technical Guide to the Safety and Handling of 2,2-Dibromo-1-(3,4-
dimethoxyphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,2-Dibromo-1-(3,4-
dimethoxyphenyl)ethanone (CAS No. 63987-72-4). Due to the limited availability of a specific
Safety Data Sheet (SDS) for this compound, this document incorporates data from structurally
similar compounds, such as the mono-bromo analog, 2-Bromo-1-(3,4-
dimethoxyphenyl)ethanone, and other alpha-halo ketones. A conservative approach to handling
is strongly advised.

Hazard Identification and Classification

While specific GHS classifications for 2,2-Dibromo-1-(3,4-dimethoxyphenyl)ethanone are
not readily available, analogous compounds like 2-Bromo-1-(3,4-dimethoxyphenyl)ethanone
are classified as causing severe skin burns and eye damage.[1] Therefore, it is prudent to
handle 2,2-Dibromo-1-(3,4-dimethoxyphenyl)ethanone as a hazardous substance with the
potential for significant irritation, burns, and toxicity.

Potential Health Effects:

» Skin Contact: Causes skin irritation, and potentially severe burns.[1][2]
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o Eye Contact: Causes serious eye irritation and potential for severe eye damage.[1][2]

 Inhalation: May cause respiratory irritation.[2] Symptoms can include a burning sensation,
coughing, wheezing, laryngitis, and shortness of breath.

e Ingestion: May be harmful if swallowed. Do NOT induce vomiting.[1][3]

The toxicological properties of 2,2-Dibromo-1-(3,4-dimethoxyphenyl)ethanone have not
been thoroughly investigated.

Physical and Chemical Properties

A summary of the available physical and chemical properties for 2,2-Dibromo-1-(3,4-
dimethoxyphenyl)ethanone and its mono-bromo analog are presented below for easy

comparison.

2,2-Dibromo-1-(3,4- 2-Bromo-1-(3,4-

Property dimethoxyphenyl)ethanon dimethoxyphenyl)ethanon
e e

CAS Number 63987-72-4 1835-02-5[1]

Molecular Formula C10H10Br203 C10H11BrO3[4]

Molecular Weight 337.99 g/mol 259.1 g/mol [4]

Appearance Not specified Off-White Solid[5]

Melting Point Not specified 81-83°C[5]

Boiling Point Not specified 326.5+27.0 °C (Predicted)[5]

) - 1.422+0.06 g/cm3 (Predicted)
Density Not specified

[5]

Safe Handling and Storage

A systematic approach to handling 2,2-Dibromo-1-(3,4-dimethoxyphenyl)ethanone is crucial
to minimize exposure and ensure a safe laboratory environment.
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Engineering Controls

 All manipulations of this compound should be conducted in a certified chemical fume hood.

[6]

o Ensure a safety shower and eyewash station are readily accessible.[7]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical. The following table outlines the recommended PPE
for handling this compound.

Body Part Recommended Protection

Wear chemical safety goggles and a face shield.

Eyes/Face
[2]

Wear a lab coat and chemical-resistant gloves
Ski (e.g., nitrile rubber).[2] Consider disposable
in
gloves and clothing as proper decontamination

of reusable items can be difficult.[8]

Respirat If there is a risk of inhalation of dust or vapors,
espirator
P Y use a NIOSH-approved respirator.

Handling Procedures

e Avoid all personal contact, including inhalation of dust or fumes.
e Wash hands thoroughly after handling.[2]
e Use in a well-ventilated area.[2]

e Do not eat, drink, or smoke in the handling area.[3]

Storage

o Store in a cool, dry, and well-ventilated place.[3]

» Keep the container tightly closed.[2]
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o Store locked up.[1]

» Store away from incompatible materials such as strong oxidizing agents.[3]

Experimental Protocols
Risk Assessment and Control Workflow

A thorough risk assessment must be conducted before handling 2,2-Dibromo-1-(3,4-
dimethoxyphenyl)ethanone. The following workflow diagram illustrates the key steps in this
process.

Risk Assessment Control Measures Safe Handling and Emergency Preparedness

Identify Hazards Evaluate Risks, |_Determine Contrals , [ Controls Controls, Personal Protective Equipment Safe Handling Emergency Procedures
(Corrosive, Iritant, Unknown Toxicity) (Exposure Scenarios, Severity) | | (Fume Hood) (SOPs, Training) (Gloves, Goggles, Lab Coat) (Designated Area, Proper Storage, Waste Disposal)| (Spill Response, First Aid)

Click to download full resolution via product page

Risk assessment and control workflow for hazardous chemicals.

Spill Cleanup Protocol

In the event of a spill, follow these procedures:
o Evacuate: Immediately evacuate the area.
» Ventilate: Ensure the area is well-ventilated.

o Containment: For solid spills, gently cover with an inert absorbent material like sand or
vermiculite to avoid raising dust.[6]

o Collection: Carefully sweep or scoop the absorbed material into a labeled, sealable container
for hazardous waste disposal.[6]

» Decontamination: Wipe the spill area with a suitable solvent (e.g., isopropanol, ethanol),
followed by soap and water.[6]
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» Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste.[3]

First Aid Measures

Immediate action is critical in the event of exposure.

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) )

upper and lower eyelids.[2][3] Seek immediate

medical attention.[2][3]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ) ) ]
clothing and shoes.[2][3] Seek immediate

medical attention.[3]

Move the victim to fresh air.[2][3] If not

breathing, give artificial respiration.[2][3] If

Inhalation o )
breathing is difficult, give oxygen.[2] Seek
immediate medical attention.[3]
Do NOT induce vomiting.[1][3] Rinse mouth with
) water.[1][3] Never give anything by mouth to an
Ingestion

unconscious person.[1][3] Seek immediate

medical attention.[1][3]

Emergency Response Workflow

The following diagram outlines the logical steps for responding to an exposure or spill incident.
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Incident Occurs
(Spill or Exposure)

Exposure

Evacuate & Ventilate

nel Exposure

Contain Spill Remove from Source

Administer First Aid

Collect & Decont@ (See Table 4)

Dispose of Waste @edical At@
Report Incident

Click to download full resolution via product page

Workflow for emergency response to incidents.

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national hazardous waste regulations.[3] Do not allow the chemical to enter
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drains or groundwater systems.[3] Contaminated PPE and materials should also be disposed
of as hazardous waste.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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